1'-[(5-chloro-1,3-dimethyl-1H-indol-2-yl)carbonyl]-1,4'-bipiperidine

• IUPAC Name: (5-chloro-1,3-dimethylindol-2-yl)-(4-piperidin-1-ylpiperidin-1-yl)methanone
• InChI: InChI=1S/C21H28ClN3O/c1-15-18-14-16(22)6-7-19(18)23(2)20(15)21(26)25-12-8-17(9-13-25)24-10-4-3-5-11-24/h6-7,14,17H,3-5,8-13H2,1-2H3
• InChI Key: NFHVAPYUFHOWAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C2=C1C=C(C=C2)Cl)C)C(=O)N3CCC(CC3)N4CCCCC4
• Molecular Formula: C21H28ClN3O
• Molecular Weight: 373.9 g/mol

Description

1'-[(5-chloro-1,3-dimethyl-1H-indol-2-yl)carbonyl]-1,4'-bipiperidine, also known as BD-1063, is a selective antagonist of the sigma-1 receptor. The sigma-1 receptor is a transmembrane protein that is involved in various physiological processes, including pain perception, memory, and neuronal signaling. BD-1063 has been used as a research tool to investigate the role of the sigma-1 receptor in these processes.

Mechanism of Action

The sigma-1 receptor is a chaperone protein that is involved in the regulation of various ion channels, receptors, and enzymes. 1'-[(5-chloro-1,3-dimethyl-1H-indol-2-yl)carbonyl]-1,4'-bipiperidine acts as a competitive antagonist of the sigma-1 receptor, binding to the receptor and preventing its activation by endogenous ligands or other agonists.
Biochemical and Physiological Effects
1'-[(5-chloro-1,3-dimethyl-1H-indol-2-yl)carbonyl]-1,4'-bipiperidine has been shown to have various biochemical and physiological effects. For example, studies have shown that 1'-[(5-chloro-1,3-dimethyl-1H-indol-2-yl)carbonyl]-1,4'-bipiperidine can block the effects of sigma-1 receptor agonists on intracellular calcium signaling, suggesting that the sigma-1 receptor is involved in calcium homeostasis. 1'-[(5-chloro-1,3-dimethyl-1H-indol-2-yl)carbonyl]-1,4'-bipiperidine has also been shown to block the effects of sigma-1 receptor agonists on the release of neurotransmitters, suggesting that the sigma-1 receptor is involved in neuronal signaling.

Advantages and Limitations for Lab Experiments

One advantage of using 1'-[(5-chloro-1,3-dimethyl-1H-indol-2-yl)carbonyl]-1,4'-bipiperidine in lab experiments is its selectivity for the sigma-1 receptor. This allows researchers to investigate the specific role of the sigma-1 receptor in various physiological processes without the confounding effects of other receptors or ion channels. However, one limitation of using 1'-[(5-chloro-1,3-dimethyl-1H-indol-2-yl)carbonyl]-1,4'-bipiperidine is its relatively low potency, which may require higher concentrations of the compound to achieve the desired effects.

Future Directions

There are several future directions for research involving 1'-[(5-chloro-1,3-dimethyl-1H-indol-2-yl)carbonyl]-1,4'-bipiperidine. One area of interest is the role of the sigma-1 receptor in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that the sigma-1 receptor may be involved in the regulation of protein aggregation and neuroinflammation, both of which are implicated in these diseases. Another area of interest is the development of more potent and selective sigma-1 receptor antagonists, which may have therapeutic potential for various neurological and psychiatric disorders.

Scientific Research Applications

1'-[(5-chloro-1,3-dimethyl-1H-indol-2-yl)carbonyl]-1,4'-bipiperidine has been used extensively in scientific research to investigate the role of the sigma-1 receptor in various physiological processes. For example, studies have shown that 1'-[(5-chloro-1,3-dimethyl-1H-indol-2-yl)carbonyl]-1,4'-bipiperidine can block the analgesic effects of sigma-1 receptor agonists, suggesting that the sigma-1 receptor is involved in pain perception. 1'-[(5-chloro-1,3-dimethyl-1H-indol-2-yl)carbonyl]-1,4'-bipiperidine has also been used to investigate the role of the sigma-1 receptor in memory and learning, as well as in neuronal signaling.